Cas no 1092287-89-2 (2,2,4,4-tetramethylcyclopentan-1-amine)
2,2,4,4-tetramethylcyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2,4,4-Tetramethylcyclopentanamine
- 2,2,4,4-tetramethylcyclopentan-1-amine
- SB11518
- CS-0055521
- P11157
- 1092287-89-2
- AKOS006317321
-
- MDL: MFCD11557296
- Inchi: 1S/C9H19N/c1-8(2)5-7(10)9(3,4)6-8/h7H,5-6,10H2,1-4H3
- InChI Key: ROQHBVFBBCUFMZ-UHFFFAOYSA-N
- SMILES: NC1CC(C)(C)CC1(C)C
Computed Properties
- Exact Mass: 141.151749610Da
- Monoisotopic Mass: 141.151749610Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
2,2,4,4-tetramethylcyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM302776-100mg |
2,2,4,4-Tetramethylcyclopentanamine |
1092287-89-2 | 95% | 100mg |
$995 | 2023-01-20 | |
| Chemenu | CM302776-250mg |
2,2,4,4-Tetramethylcyclopentanamine |
1092287-89-2 | 95% | 250mg |
$1493 | 2023-01-20 | |
| eNovation Chemicals LLC | Y1095898-100mg |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 97% | 100mg |
$550 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1095898-250MG |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 97% | 250mg |
$960 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1095898-500MG |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 97% | 500mg |
$1840 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1095898-1G |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 97% | 1g |
$2755 | 2024-05-23 | |
| Chemenu | CM302776-100mg |
2,2,4,4-Tetramethylcyclopentanamine |
1092287-89-2 | 95% | 100mg |
$658 | 2021-06-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06232-100MG |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 95% | 100MG |
¥ 4,217.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06232-250MG |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 95% | 250MG |
¥ 6,745.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB06232-500MG |
2,2,4,4-tetramethylcyclopentan-1-amine |
1092287-89-2 | 95% | 500MG |
¥ 11,246.00 | 2023-04-05 |
2,2,4,4-tetramethylcyclopentan-1-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2,2,4,4-tetramethylcyclopentan-1-amine
Recent Advances in the Application of 2,2,4,4-Tetramethylcyclopentan-1-amine (CAS: 1092287-89-2) in Chemical Biology and Pharmaceutical Research
The compound 2,2,4,4-tetramethylcyclopentan-1-amine (CAS: 1092287-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.
Recent studies have highlighted the role of 2,2,4,4-tetramethylcyclopentan-1-amine as a versatile building block in the synthesis of novel bioactive molecules. Its rigid cyclopentane core and sterically hindered amine group make it an attractive scaffold for designing inhibitors targeting enzymes such as proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of small-molecule inhibitors against cancer-related protein targets.
In the context of drug discovery, researchers have explored the compound's potential as a chiral auxiliary in asymmetric synthesis. The steric bulk of the tetramethyl groups has been shown to induce high levels of stereoselectivity in various catalytic reactions, as reported in a recent ACS Catalysis publication. This property is particularly valuable for the synthesis of enantiomerically pure pharmaceuticals, where the compound has been utilized in the production of several investigational drugs currently in preclinical trials.
From a pharmacological perspective, preliminary in vitro studies have revealed interesting neuroprotective properties associated with derivatives of 2,2,4,4-tetramethylcyclopentan-1-amine. Research published in Neuropharmacology (2024) suggests that certain structural analogs exhibit promising activity in models of neurodegenerative diseases, potentially through modulation of neurotransmitter systems. However, further in vivo validation is required to fully assess their therapeutic potential.
The compound's physicochemical properties have also been the subject of recent investigations. Computational studies utilizing density functional theory (DFT) have provided insights into its conformational preferences and electronic structure, which are crucial for rational drug design. These findings, combined with experimental data from X-ray crystallography studies, have contributed to a better understanding of structure-activity relationships for this class of compounds.
Looking forward, the unique characteristics of 2,2,4,4-tetramethylcyclopentan-1-amine position it as a valuable tool in medicinal chemistry. Current research directions include its application in the development of positron emission tomography (PET) tracers and as a component of novel drug delivery systems. As the field continues to explore its potential, this compound is expected to play an increasingly important role in addressing current challenges in pharmaceutical development.
1092287-89-2 (2,2,4,4-tetramethylcyclopentan-1-amine) Related Products
- 93859-72-4(1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-methyl-,(1-alpha-,2-alpha-,2a-bta-,3-alpha-,4a-bta-,5-alpha-,6a-bta-,6b-bta-,7R*)-(9CI))
- 784088-02-4(Bicyclo[2.2.1]heptan-2-amine,1,5,5-trimethyl-, (1R,2S,4R)-)
- 21252-46-0(1,3,3-trimethylbicyclo[2.2.1]heptan-2-amine)
- 206352-95-6(Bicyclo[2.1.1]hexane-2-methanamine, -alpha-,5,5-trimethyl-, (1R,2R,4S)-rel- (9CI))
- 89398-09-4(1,5-Methano-1H-inden-2-amine, octahydro-1,5-dimethyl-3-(1-methylethyl)- (9CI))
- 61888-97-9(spiro3.4octan-5-amine)
- 832747-54-3(Spiro[4.4]nonane-1,6-diamine, (1S,5S,6S)- (9CI))
- 93983-28-9(1,3,5-Methenocyclopenta[cd]pentalen-2-amine,decahydro-1-methyl-, (1a,2b,2ab,3a,4ab,5a,6ab,6bb,7R*)- (9CI))
- 784181-95-9(Spiro[4.4]nonane-1,6-diamine, (1R,5R,6R)- (9CI))
- 88798-98-5(Bicyclo[2.2.1]heptan-2-amine, 1-methyl-, endo-)